![molecular formula C4H10O4 B158007 Erythritol CAS No. 10030-58-7](/img/structure/B158007.png)
Erythritol
Overview
Description
Erythritol is a naturally occurring sugar alcohol (polyol) that is commonly used as a low-calorie sweetener. It is found in various fruits and fermented foods and is produced commercially through fermentation. This compound is approximately 60-70% as sweet as sucrose (table sugar) but contains almost no calories. It does not affect blood sugar levels or cause tooth decay, making it a popular choice for people with diabetes and those looking to reduce their sugar intake .
Scientific Research Applications
Erythritol has a wide range of applications in scientific research and various industries:
Chemistry: Used as a precursor for the synthesis of other chemicals and as a stabilizer in formulations.
Biology: Studied for its effects on metabolic pathways and its potential as a non-caloric sweetener.
Industry: Used in food and beverage products as a sweetener, in pharmaceuticals as an excipient, and in cosmetics for its humectant properties
Preparation Methods
Synthetic Routes and Reaction Conditions: Erythritol can be synthesized through the hydrogenation of dialdehyde starch using a nickel catalyst at high temperatures. this method is not commonly used in industrial production due to its low efficiency and high cost .
Industrial Production Methods: The most common method for producing this compound industrially is through microbial fermentation. Osmophilic yeasts such as Moniliella, Candida, and Yarrowia are used to ferment glucose derived from corn starch. The fermentation process is followed by several downstream processes, including biomass clarification, separation of insoluble compounds, purification, and concentration to obtain this compound crystals .
Chemical Reactions Analysis
Types of Reactions: Erythritol undergoes various chemical reactions, including oxidation, reduction, and esterification.
Common Reagents and Conditions:
Oxidation: this compound can be oxidized to form erythrose using mild oxidizing agents.
Reduction: It can be reduced to form this compound from erythrose using reducing agents like sodium borohydride.
Esterification: this compound can react with acids to form esters under acidic conditions.
Major Products:
Oxidation: Erythrose
Reduction: this compound
Esterification: this compound esters
Mechanism of Action
Erythritol exerts its effects primarily through its interaction with taste receptors on the tongue, providing a sweet taste without the calories associated with sugar. It is absorbed in the small intestine and excreted unchanged in the urine, which means it does not undergo significant metabolism in the body. This property makes it suitable for people with diabetes as it does not affect blood glucose levels .
Comparison with Similar Compounds
Erythritol is often compared with other sugar alcohols and artificial sweeteners:
Xylitol: Similar in sweetness but has more calories and can cause digestive issues in large amounts.
Sorbitol: Less sweet and more likely to cause gastrointestinal discomfort.
Stevia: A natural sweetener that is much sweeter than this compound but can have a bitter aftertaste.
Aspartame: An artificial sweetener that is much sweeter than this compound but has been controversial regarding its health effects
This compound’s unique properties, such as its low caloric content, minimal impact on blood sugar, and high digestive tolerance, make it a preferred choice for many applications.
Properties
IUPAC Name |
(2S,3R)-butane-1,2,3,4-tetrol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O4/c5-1-3(7)4(8)2-6/h3-8H,1-2H2/t3-,4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNXHWFMMPAWVPI-ZXZARUISSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]([C@H](CO)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O4 | |
Record name | ERYTHRITOL | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6043919 | |
Record name | Erythritol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6043919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, White, odourless, non-hygroscopic, heat-stable crystals with a sweetness of approximately 60-80 % that of sucrose., Solid; [Merck Index] White odorless solid; [JECFA], Solid | |
Record name | 1,2,3,4-Butanetetrol, (2R,3S)-rel- | |
Source | EPA Chemicals under the TSCA | |
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Record name | ERYTHRITOL | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Erythritol | |
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Record name | Erythritol | |
Source | Human Metabolome Database (HMDB) | |
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Boiling Point |
330.5 °C, 330.00 to 331.00 °C. @ 760.00 mm Hg | |
Record name | Erythritol | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7968 | |
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Record name | Erythritol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002994 | |
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Solubility |
Freely soluble in water, slightly soluble in ethanol, insoluble in diethyl ether., Very soluble in water (saturated solution contains about 61% w/w); soluble in pyridine (saturated solution contains 2.5% w/w); slightly soluble in alcohol; practically insoluble in ether, Insoluble in ethyl ether, benzene, In water, 6.10X10+5 mg/L at 22 °C, 610 mg/mL at 22 °C | |
Record name | ERYTHRITOL | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Erythritol | |
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Record name | Erythritol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002994 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Density |
1.451 g/cu cm at 20 °C | |
Record name | Erythritol | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7968 | |
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Vapor Pressure |
0.0000237 [mmHg] | |
Record name | Erythritol | |
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Mechanism of Action |
... Reports from authoritative bodies and reviews indicates that the decrease in pH in plaque as a consequence of metabolic acid production by saccharolytic bacteria when exposed to fermentable carbohydrates (i.e. sugars and starches) may promote demineralization and prevent remineralization of the hydroxyapatite crystals. Tooth hydroxyapatite crystals are very resistant to dissolution at neutral pH, but their solubility drastically increases as pH drops. Typically, the critical pH for dental enamel is around 5.5. ... Demineralization of tooth tissues can also occur as a result of consumption of dietary acids in foods or beverages, and that frequent consumption can lead to dental erosion. Xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose and polydextrose are slowly metabolized by bacteria in the mouth. The rate and amount of acid production from these food constituents is significantly less than that from sucrose. ... Xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose and polydextrose do not promote dental caries because they do not lower plaque pH to the level associated with enamel demineralization. ... A cause and effect relationship has been established between the consumption of sugar-containing foods/drinks at an exposure frequency of four times daily or more and an increased tooth demineralization, and that the consumption of foods/drinks containing xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose or polydextrose, instead of sugar in sugar-containing foods/drinks, may maintain tooth mineralization by decreasing tooth demineralization compared with sugar-containing foods, provided that such foods/drinks do not lead to dental erosion., The food constituents xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose or polydextrose resulted in reduced post-prandial blood glucose (or insulinemic) responses compared with sugars on a weight by weight basis owing to their reduced/delayed digestion/absorption and/or to a decrease in the amount of available carbohydrates, and that the consumption of foods/drinks in which xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose or polydextrose replaced sugars induced lower post-prandial glycaemic and insulinaemic responses than sugar-containing foods/drinks. ... A cause and effect relationship has been established between the consumption of foods/drinks containing xylitol, sorbitol, mannitol, maltitol, lactitol, isomalt, erythritol, D-tagatose, isomaltulose, sucralose or polydextrose instead of sugar and reduction in post-prandial blood glucose responses (without disproportionally increasing post-prandial insulinemic responses) as compared to sugar-containing foods/drinks. | |
Record name | Erythritol | |
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Color/Form |
Bipyramidal tetragonal prisms, White crystals | |
CAS No. |
149-32-6 | |
Record name | Erythritol | |
Source | CAS Common Chemistry | |
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Record name | Erythritol [NF] | |
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Record name | Erythritol | |
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Record name | Erythritol | |
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Record name | Erythritol | |
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Melting Point |
119-123 °C, 121.5 °C, Crystals. MP: 61 °C. Soluble in alcohol, ether, and glycerol; insoluble in water /Erythritol tetranitrate/ | |
Record name | ERYTHRITOL | |
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Record name | Erythritol | |
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Record name | Erythritol | |
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Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Retrosynthesis Analysis
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